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Compound of Interest

Compound Name: Aminooxy-PEG5-azide

Cat. No.: B605445 Get Quote

Essential Safety and Handling Guide for
Aminooxy-PEG5-azide
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized reagents like Aminooxy-PEG5-azide. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.
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Property Value

Chemical Formula C12H26N4O6[1][2]

Molecular Weight 322.36 g/mol [1][2]

CAS Number 1919045-02-5[1]

Physical Form Colorless oil

Solubility

Soluble in Dichloromethane (DCM),

Tetrahydrofuran (THF), Acetonitrile,

Dimethylformamide (DMF), and Dimethyl

Sulfoxide (DMSO)

Storage Store at 0-10 °C or -20°C.

Hazard Identification and Personal Protective
Equipment (PPE)
Aminooxy-PEG5-azide is a bifunctional linker containing an azide group. Organic azides are

potentially explosive and can be sensitive to heat, shock, friction, and light. Therefore, stringent

safety protocols are necessary. The following table outlines the recommended PPE for

handling this compound.

PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

potential explosions.

Skin Protection

Chemical-resistant gloves

(nitrile or neoprene preferred)

and a lab coat.

Prevents skin contact with the

chemical.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation of any

potential vapors.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational protocol is crucial to minimize risks during experimentation.

Preparation: Before handling, ensure that the Safety Data Sheet (SDS) for a similar

compound or for azide-containing reagents has been reviewed. All necessary PPE should be

inspected and worn correctly. The work area, typically a chemical fume hood, should be

clean and uncluttered.

Handling:

Always handle Aminooxy-PEG5-azide within a certified chemical fume hood to protect

from inhalation and potential explosions.

Use compatible utensils made of plastic, glass, or ceramic to avoid the formation of shock-

sensitive metal azides.

Avoid grinding or subjecting the compound to friction or shock.

Work on the smallest possible scale for any reaction.

Storage: Store the compound in a tightly sealed container in a cool, dark place, away from

incompatible materials such as acids and oxidizing agents.

Disposal Plan: Managing Aminooxy-PEG5-azide
Waste
Proper disposal of chemical waste is critical to ensure the safety of all laboratory personnel and

to comply with environmental regulations.

Waste Segregation: All waste containing Aminooxy-PEG5-azide, including contaminated

consumables like gloves and pipette tips, must be collected in a dedicated, clearly labeled

hazardous waste container.

Labeling: The waste container must be labeled as "Hazardous Waste: Contains Organic

Azide" and should list all chemical constituents.

Disposal Method:
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Direct Disposal: For small quantities, direct disposal as hazardous waste is the safest

method.

Chemical Deactivation (for dilute solutions): For dilute solutions of similar azide

compounds (e.g., sodium azide), chemical deactivation by treatment with nitrous acid can

be performed in a fume hood by trained personnel. This process should be followed by

neutralization before disposal.

Institutional Guidelines: Always follow your institution's specific guidelines for hazardous

waste disposal. Never pour azide-containing solutions down the drain, as this can lead to the

formation of explosive metal azides in the plumbing.

Experimental Protocols: Key Safety Experiments
(Cited for Similar Azide Compounds)
While specific experimental data for Aminooxy-PEG5-azide is not readily available in the

provided search results, the following general tests are relevant for assessing the stability of

organic azides:

Thermal Stability Analysis: Differential Scanning Calorimetry (DSC) can be used to

determine the decomposition temperature and energy release. This helps in understanding

the thermal sensitivity of the compound.

Impact and Friction Sensitivity Tests: Standardized tests (e.g., using a drop hammer or

friction apparatus) can quantify the sensitivity of the azide to mechanical stimuli.

Researchers should consult relevant literature or conduct their own risk assessments before

performing new reactions with this compound.

Logical Relationship for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Aminooxy-PEG5-azide.
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PPE Selection for Handling Aminooxy-PEG5-azide

Hazard Assessment

PPE Selection

Action

Start: Handling
Aminooxy-PEG5-azide

Assess Potential Hazards:
- Chemical Splash

- Inhalation of Vapors
- Skin Contact

- Explosion Risk

Eye/Face Protection:
- Safety Goggles

- Face Shield

Splash/Explosion

Hand Protection:
- Chemical-Resistant Gloves

(Nitrile or Neoprene)

Skin Contact

Body Protection:
- Lab Coat

Skin Contact

Respiratory Protection:
- Work in Fume Hood

Inhalation

Proceed with Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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